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Compound of Interest

Compound Name: Monopotassium oxoglurate

Cat. No.: B027687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of monopotassium oxoglutarate (a salt of alpha-

ketoglutarate, AKG) and other prominent compounds investigated for their potential to extend

lifespan and improve healthspan. The information presented is collated from peer-reviewed

studies to support researchers, scientists, and drug development professionals in their

evaluation of these interventions.

Comparative Analysis of Lifespan and Healthspan
Interventions
The following table summarizes the quantitative data from key studies on the effects of Calcium

Alpha-Ketoglutarate (Ca-AKG), Rapamycin, Metformin, and Resveratrol on lifespan and

healthspan in mice. It is important to note that direct comparisons should be made with caution

due to variations in experimental design, including mouse strain, sex, age of intervention, and

diet.
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Detailed Experimental Protocols
A meticulous understanding of the experimental methodologies is crucial for the interpretation

and replication of research findings.

Calcium Alpha-Ketoglutarate (Ca-AKG) Study Protocol
Animal Model: C57BL/6 mice (both sexes) were used.
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Intervention: At 18 months of age, mice were switched to a diet containing 2% (w/w) Calcium

Alpha-Ketoglutarate. Control mice received a standard diet.

Lifespan Analysis: Survival was monitored until natural death.

Healthspan Assessment:

Frailty Index: A comprehensive frailty index was assessed periodically. This index is a

cumulative measure of age-associated health deficits.

Inflammatory Markers: Systemic inflammatory cytokines were measured from blood

samples.

Reference: Asadi Shahmirzadi, A., et al. (2020). Alpha-Ketoglutarate, an Endogenous

Metabolite, Extends Lifespan and Compresses Morbidity in Aging Mice. Cell Metabolism,

32(3), 447-456.e6.

Rapamycin Study Protocol
Animal Model: Genetically heterogeneous UM-HET3 mice (both sexes) were utilized to

better mimic human genetic diversity.

Intervention: At 9 months of age, mice were fed a diet containing encapsulated rapamycin at

a concentration of 42 ppm (mg/kg of food).

Lifespan Analysis: Lifespan was recorded until the natural death of the animals.

Healthspan Assessment: Spontaneous activity levels were monitored as a measure of

healthspan.

Reference: Miller, R. A., et al. (2014). Rapamycin-mediated lifespan increase in mice is dose

and sex dependent and metabolically distinct from dietary restriction. Aging cell, 13(3), 468–

477.[1][2]

Metformin Study Protocol
Animal Model: Male C57BL/6 mice were used in this study.
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Intervention: At middle age (54 weeks), mice were provided with a standard diet

supplemented with 0.1% (w/w) metformin.

Lifespan Analysis: The lifespan of the mice was monitored until their natural death.

Healthspan Assessment:

Physical Performance: Assessed through various physical tests.

Metabolic Health: Insulin sensitivity, LDL, and cholesterol levels were measured.

Inflammatory Markers: Levels of phosphorylated NF-κB and JNK in the liver were

quantified.[3]

Reference: Martin-Montalvo, A., et al. (2013). Metformin improves healthspan and lifespan in

mice. Nature communications, 4, 2192.[3][4][5][6][7]

Resveratrol Study Protocol
Animal Model: Male C57BL/6NIA mice on a high-calorie diet.

Intervention: At 1 year of age, mice were fed a high-calorie diet with or without resveratrol at

a dose of 22.4 mg/kg/day. A control group was fed a standard diet.

Lifespan Analysis: Survival of the different groups was monitored.

Healthspan Assessment:

Motor Function: Assessed using a rotarod performance test.

Metabolic Health: Insulin sensitivity was measured.

Mitochondrial Biogenesis: The number of mitochondria in liver tissue was quantified.

Reference: Baur, J. A., et al. (2006). Resveratrol improves health and survival of mice on a

high-calorie diet. Nature, 444(7117), 337–342.[8][9][10][11][12]

Signaling Pathways and Experimental Workflows

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3736576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3736576/
https://profiles.wustl.edu/en/publications/metformin-improves-healthspan-and-lifespan-in-mice/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4772077/
https://www.researchgate.net/publication/253647401_Metformin_improves_healthspan_and_lifespan_in_mice
https://pubmed.ncbi.nlm.nih.gov/23900241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4990206/
https://www.researchgate.net/publication/232749077_Resveratrol_improves_health_and_survival_of_mice_on_a_high-calorie_diet
https://wineserver.ucdavis.edu/sites/g/files/dgvnsk2676/files/research-summaries/74%20resveratrol%20and%20mice%20.pdf
https://www.researchgate.net/publication/283883644_Resveratrol_Improves_Health_and_Survival_of_Mice_on_a_High-calorie_Diet
https://www.semanticscholar.org/paper/Resveratrol-improves-health-and-survival-of-mice-on-Baur-Pearson/5f4d510a19644d15e0f671f6f7f5b41908df50e6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, generated using the DOT language, illustrate the key signaling

pathways modulated by these compounds and a general experimental workflow for assessing

lifespan-extending interventions.
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Caption: Signaling pathway of Alpha-Ketoglutarate (AKG).
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Caption: Signaling pathway of Rapamycin.
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Caption: Signaling pathway of Metformin.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b027687?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resveratrol

SIRT1

Activates

AMPK

Activates

PGC-1α

Deacetylates &
Activates

Insulin Sensitivity

Activates

Mitochondrial
Biogenesis

Increased Healthspan
(in obese mice)

Click to download full resolution via product page

Caption: Signaling pathway of Resveratrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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